6-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H16F2N6S/c1-25-16-21-12(15(17)18)8-14(22-16)24-6-4-23(5-7-24)13-3-2-11(9-19)10-20-13/h2-3,8,10,15H,4-7H2,1H3
• InChI Key: CTRASNJBXTUPSD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=C(C=C3)C#N)C(F)F
• Molecular Formula: C16H16F2N6S
• Molecular Weight: 362.4 g/mol
• CAS No.: 2640965-27-9

Description

The compound 6-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile features a pyridine-3-carbonitrile core linked via a piperazine moiety to a substituted pyrimidine ring. Key structural elements include:

• Piperazine linker: Introduces conformational flexibility and basicity, facilitating interactions with biological targets or solubility in acidic environments.

Biological Activity

The compound 6-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anti-cancer properties, structure-activity relationships, and mechanisms of action based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{16}F_2N_4S$, with a molecular weight of approximately 354.38 g/mol. The presence of a difluoromethyl group and a methylthio group on the pyrimidine ring contributes to its unique chemical properties, potentially influencing its biological activity.

Biological Activity Overview

Recent studies have highlighted the compound's significant anti-cancer properties. It has been evaluated against various cancer cell lines, including lung (A-549), prostate (PC-3), colon (HCT-116), and breast (MCF-7) cancers.

Anti-Cancer Activity

A study conducted by researchers synthesized a series of pyrido[2,3-d]pyrimidin-4(3H)-one derivatives, which included the target compound. The following table summarizes the cytotoxic activity against selected cancer cell lines:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
6-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	A-549	16.2	Induces apoptosis
6-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	PC-3	16.0	Cell cycle arrest at G1 phase
6-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	MCF-7	7.23	Caspase activation

The compound exhibited potent inhibitory effects on cell proliferation, with IC50 values comparable to established drugs such as erlotinib (IC50 = 6.53 µM) .

The mechanisms through which this compound exerts its anti-cancer effects include:

• Induction of Apoptosis : The compound significantly increased caspase-3 levels in PC-3 cells, indicating an apoptotic effect.
• Cell Cycle Arrest : It was observed to arrest the cell cycle at the G1 phase in certain cancer cell lines, preventing further proliferation.
• EGFR Inhibition : Preliminary docking studies suggested that the compound may bind effectively to the epidermal growth factor receptor (EGFR), a common target in cancer therapy .

Structure–Activity Relationship (SAR)

The structural modifications of pyrimidine derivatives have been crucial in enhancing their biological activity. The presence of substituents such as difluoromethyl and methylthio groups has been shown to improve potency against cancer cell lines. Research indicates that the optimal configuration for binding to EGFR involves specific spatial arrangements of these functional groups .

Case Studies

Several studies have evaluated similar compounds with structural similarities to 6-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile:

• Pyrido[2,3-d]pyrimidine Derivatives : A series of derivatives were synthesized and tested for anti-cancer activity, demonstrating that modifications at specific positions enhanced their efficacy against various tumor types .
• Comparative Studies : Compounds with similar piperazine and pyrimidine structures were compared, revealing that those with additional fluorinated groups showed increased cytotoxicity .

Comparison with Similar Compounds

Table 1: Pyrimidine Substituent Profiles

Compound Name	Substituents (Pyrimidine)	Molecular Weight	Key Properties/Applications	Reference
Target Compound	6-difluoromethyl, 2-methylsulfanyl	416.41*	Potential kinase inhibition
5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	2-dimethylamino, 6-methyl	428.89	Higher basicity (dimethylamino group)
2-{4-[6-(Quinolin-8-yloxy)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	6-quinolin-8-yloxy	409.45	Increased lipophilicity (quinoline)
6-(4-Methoxyphenyl)-2-(methylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile	4-trifluoromethyl, 2-methylsulfanyl	324.32	Enhanced electron-withdrawing effects

*Calculated molecular weight based on formula C₁₇H₁₆F₂N₆S.

Analysis :

• Methylsulfanyl (target) vs. dimethylamino (): The latter increases basicity, which may enhance solubility in acidic conditions but reduce membrane permeability .

Piperazine-Linked Pyridine-Carbonitrile Analogues

Table 2: Piperazine Linker Modifications

Compound Name	Additional Modifications	Molecular Weight	Applications	Reference
Target Compound	None (standard piperazine)	416.41	Not explicitly stated
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)pyridine-3-carbonitrile	4-phenyl, 6-thiophen-2-yl	405.48	Fluorescence properties (aromatic systems)
6-[4-(4-Fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine	4-fluorobenzenesulfonyl, pyridazine core	428.48	Potential sulfonamide-based bioactivity

Analysis :

• The phenyl and thiophene groups in enhance π-π stacking and fluorescence, suggesting utility in optical materials or probes .
• Sulfonyl groups () may improve binding to charged residues in biological targets, as seen in kinase inhibitors .